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Compound of Interest

Compound Name: 3-Methoxybenzylamine

Cat. No.: B130926

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 3-
Methoxybenzylamine (CAS No. 5071-96-5), a versatile intermediate in the synthesis of
pharmaceuticals and agrochemicals.[1][2] Adherence to these guidelines is crucial for ensuring
a safe laboratory environment.

Hazard Identification and Classification

3-Methoxybenzylamine is classified as a hazardous substance. It is harmful if swallowed, in
contact with skin, or if inhaled.[3] It causes skin irritation and serious eye irritation, and may
cause respiratory irritation.[1][4] Some sources also indicate that it may cause severe skin
burns and eye damage.[5]

GHS Hazard Classification:

Acute Toxicity, Oral (Category 4)[4][5]

Acute Toxicity, Dermal (Category 4)[3]

Acute Toxicity, Inhalation (Category 4)[3]

Skin Corrosion/Irritation (Category 1B/1C or 2)[3][5][6]

Serious Eye Damage/Eye Irritation (Category 1 or 2)[3][4][6]
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» Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory system[1][4]
Signal Word: Danger or Warning[1][4][5]

Hazard Statements:

H302: Harmful if swallowed.[4][5]

H314: Causes severe skin burns and eye damage.[5]

H315: Causes skin irritation.[1][4]

H319: Causes serious eye irritation.[1][4]

H335: May cause respiratory irritation.[1][4]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 3-Methoxybenzylamine is
presented in Table 1. This data is essential for the safe design of experiments and for
understanding its behavior under various conditions.

Property Value

Molecular Formula CsH11NOJ[1]

Molecular Weight 137.18 g/mol [4][5]

Appearance Colorless to pale yellow liquid[1]
Boiling Point 140 °C at 37 mmHg[4][7][8]
Density 1.072 g/mL at 25 °C[4][7][8]
Flash Point 113 °C (235.4 °F) - closed cup[4]
Solubility Slightly soluble in water[1][7][8]
Refractive Index n20/D 1.547[4][7]

Table 1: Physical and Chemical Properties of 3-Methoxybenzylamine
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Handling and Storage

Proper handling and storage procedures are critical to minimize exposure and maintain the
chemical's integrity.

Handling:

Handle only in a well-ventilated area, preferably under a chemical fume hood.[3][6]
e Avoid contact with skin, eyes, and clothing.[3][9] Do not breathe vapors or mist.[3][6]

o Wear appropriate personal protective equipment (PPE), including gloves, eye protection, and
a lab coat.[3][4]

e Wash hands and any exposed skin thoroughly after handling.[1][3]
e Do not eat, drink, or smoke in areas where the chemical is handled.[1][3]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[6][10]

Store locked up.[3][6][11]

The product is air sensitive; consider storing under an inert atmosphere such as nitrogen.[1]

[6]

Keep away from incompatible materials such as oxidizing agents.[6]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is based on the potential for exposure. The following diagram
outlines a general workflow for selecting the correct level of PPE.
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Risk Assessment
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Click to download full resolution via product page

Caption: A workflow for selecting appropriate Personal Protective Equipment (PPE).

Specific PPE Recommendations:

o Eye/Face Protection: Wear chemical safety goggles or a face shield. Ensure compliance with
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[3][6]
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o Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and clothing to
prevent skin exposure.[3][6]

» Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[6] A dust mask type N95
(US) or type ABEK (EN14387) respirator filter may be appropriate.[4]

First Aid Measures

Immediate action is required in case of exposure. The following flowchart details the
appropriate first aid response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b130926#safety-and-handling-precautions-for-3-
methoxybenzylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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